Cas no 941958-75-4 (N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methylpropyl)ethanediamide)

• Product Name: N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methylpropyl)ethanediamide
• CAS No: 941958-75-4
• MF: C₂₁H₃₅N₅O₂
• MW: 389.534904718399
• CID: 5501913
• PubChem ID: 18583690
• Update Time: 2025-10-20

N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methylpropyl)ethanediamide
• AKOS024678406
• 941958-75-4
• N1-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-isobutyloxalamide
• F2762-0317
• N'-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-N-(2-methylpropyl)oxamide
• N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methylpropyl)ethanediamide

• Inchi： 1S/C21H35N5O2/c1-16(2)14-22-20(27)21(28)23-15-19(26-12-10-25(5)11-13-26)17-6-8-18(9-7-17)24(3)4/h6-9,16,19H,10-15H2,1-5H3,(H,22,27)(H,23,28)
• InChI Key： ZQLTUUXLWYIQCI-UHFFFAOYSA-N
• SMILES： O=C(C(NCC(C)C)=O)NCC(C1C=CC(=CC=1)N(C)C)N1CCN(C)CC1

Computed Properties

• Exact Mass: 389.27907538g/mol
• Monoisotopic Mass: 389.27907538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-N-(2-methylpropyl)ethanediamide

N'-{2-[4-(Dimethylamino)phenyl]-2-[4-methylpiperazin-1-yl]ethyl}-N-(2-methylpropyl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 941958-75-4, known as N'-{2-[4-(dimethylamino)phenyl]-2-[4-methylpiperazin-1-yl]ethyl}-N-(2-methylpropyl)ethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising biological activity, as evidenced by recent studies in medicinal chemistry and pharmacology.

N'-{2-[4-(dimethylamino)phenyl]-2-[4-methylpiperazin-1-yl]ethyl}-N-(2-methylpropyl)ethanediamide is characterized by its intricate molecular architecture, which includes a dimethylamino group, a piperazine ring, and an ethanediamide backbone. These structural elements contribute to its ability to interact with biological targets, making it a valuable candidate for drug development. The presence of the dimethylamino group enhances lipophilicity, while the piperazine ring provides a rigid framework for hydrogen bonding and other non-covalent interactions.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a bioactive agent. Studies have demonstrated that N'-{2-[4-(dimethylamino)phenyl]-2-[4-methylpiperazin-1-yl]ethyl}-N-(2-methylpropyl)ethanediamide exhibits significant activity in vitro against various enzyme targets, including kinases and proteases. This suggests its potential utility in the treatment of diseases such as cancer, inflammation, and infectious diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the dimethylaminophenyl group, the construction of the piperazine ring, and the coupling of these components with the ethanediamide backbone. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for biological testing.

One of the most exciting developments in this area is the exploration of N'-{2-[4-(dimethylamino)phenyl]-2-[4-methylpiperazin-1-yl]ethyl}-N-(2-methylpropyl)ethanediamide as a modulator of cellular signaling pathways. Preclinical studies have shown that this compound can inhibit key signaling molecules involved in cell proliferation and survival, making it a promising candidate for anticancer therapy. Additionally, its ability to modulate immune responses suggests potential applications in immunotherapy.

Another area of active research is the investigation of this compound's pharmacokinetic properties. Studies have demonstrated that N'-{2-[4-(dimethylamino)phenyl]-2-[4-methylpiperazin-1-yl]ethyl}-N-(2-methylpropyl)ethanediamide has favorable absorption and bioavailability profiles, which are critical for its potential use as an oral or parenteral drug. Furthermore, preliminary toxicity studies indicate that it has a relatively low toxicity profile, supporting its further development as a therapeutic agent.

In conclusion, N'-{2-[4-(dimethylamino)phenyl]-2-[4-methylpiperazin-1-yl]ethyl}-N-(2-methylpropyl)ethanediamide (CAS No. 941958-75-4) represents a significant advancement in medicinal chemistry. Its unique structure, combined with its promising biological activity and favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.